Cas no 1314926-19-6 ((5-Methylpiperidin-2-yl)methanol)

• Product Name: (5-Methylpiperidin-2-yl)methanol
• CAS No: 1314926-19-6
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 6231560
• PubChem ID: 55286101
• Update Time: 2025-08-03

(5-Methylpiperidin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-methylpiperidin-2-yl)methanol
• EN300-4268315
• AKOS006353537
• 1314926-19-6
• (5-Methylpiperidin-2-yl)methanol

• Inchi： 1S/C7H15NO/c1-6-2-3-7(5-9)8-4-6/h6-9H,2-5H2,1H3
• InChI Key： VYCVKOAZOFPRAY-UHFFFAOYSA-N
• SMILES： OCC1CCC(C)CN1

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (5-Methylpiperidin-2-yl)methanol

Introduction to (5-Methylpiperidin-2-yl)methanol (CAS No. 1314926-19-6)

(5-Methylpiperidin-2-yl)methanol, with the CAS number 1314926-19-6, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the piperidine derivative family, which is widely recognized for its versatile applications in drug development and medicinal chemistry. The structural features of this molecule, particularly the presence of a hydroxymethyl group and a methyl-substituted piperidine ring, make it a valuable intermediate in the synthesis of various bioactive molecules.

The< strong>5-Methylpiperidin-2-yl)methanol molecule has garnered attention due to its potential role in the development of novel therapeutic agents. Piperidine derivatives are known for their ability to interact with biological targets such as enzymes and receptors, making them suitable for designing drugs with specific pharmacological properties. The hydroxymethyl group in this compound provides a reactive site for further functionalization, enabling the synthesis of more complex molecules.

In recent years, there has been a growing interest in exploring the pharmacological properties of piperidine-based compounds. Studies have shown that modifications in the piperidine ring can significantly influence the biological activity and pharmacokinetic profiles of these molecules. The< strong>5-Methylpiperidin-2-yl)methanol derivative has been investigated for its potential applications in treating various diseases, including neurological disorders and inflammatory conditions. Its unique structural framework allows for fine-tuning of chemical properties, making it a promising candidate for drug discovery efforts.

The synthesis of< strong>5-Methylpiperidin-2-yl)methanol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and nucleophilic substitution, are commonly employed to construct the piperidine core and introduce the hydroxymethyl group. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures the accurate characterization of the compound.

One of the most compelling aspects of< strong>5-Methylpiperidin-2-yl)methanol is its potential as a building block for more complex pharmaceuticals. Researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in disease pathways. For instance, studies have demonstrated its utility in creating potent inhibitors of kinases, which are key players in cancer signaling pathways. The ability to modify the< strong>5-Methylpiperidin-2-yl)methanol scaffold allows chemists to explore diverse chemical space, leading to the discovery of new therapeutic entities.

The pharmacological evaluation of< strong>5-Methylpiperidin-2-yl)methanol has revealed several interesting properties. Preclinical studies indicate that this compound exhibits moderate affinity for certain biological targets, suggesting its potential as a lead compound for further development. Additionally, its favorable solubility profile enhances its suitability for formulation into pharmaceutical products. These attributes make it an attractive candidate for clinical trials and eventual commercialization.

In conclusion, (5-Methylpiperidin-2-yl)methanol (CAS No. 1314926-19-6) is a versatile and significant compound in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable intermediate in drug development. Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing therapeutic strategies against various diseases.